Cas no 1484336-22-2 (2-3-(methoxymethyl)phenyloxirane)

• Product Name: 2-3-(methoxymethyl)phenyloxirane
• CAS No: 1484336-22-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6030966
• PubChem ID: 65591087
• Update Time: 2025-06-09

2-3-(methoxymethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenyloxirane
• AKOS014929724
• EN300-1844897
• 2-[3-(methoxymethyl)phenyl]oxirane
• 1484336-22-2

• Inchi： 1S/C10H12O2/c1-11-6-8-3-2-4-9(5-8)10-7-12-10/h2-5,10H,6-7H2,1H3
• InChI Key： JMAYZVNHLAJQAS-UHFFFAOYSA-N
• SMILES： O1CC1C1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-3-(methoxymethyl)phenyloxirane

2-3-(Methoxymethyl)phenyloxirane (CAS No. 1484336-22-2): An Overview of Its Properties and Applications

2-3-(Methoxymethyl)phenyloxirane (CAS No. 1484336-22-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a wide range of potential applications, from synthetic intermediates to therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 2-3-(methoxymethyl)phenyloxirane.

Chemical Structure and Properties

2-3-(Methoxymethyl)phenyloxirane is an epoxide derivative with the molecular formula C₉H₁₂O₂. The presence of the methoxymethyl group and the phenyl ring imparts distinct chemical and physical properties to this compound. The epoxide functionality is highly reactive, making it a valuable intermediate in organic synthesis. The methoxymethyl substituent enhances solubility and stability, while the phenyl ring provides aromatic character and potential for conjugation with other molecules.

The molecular weight of 2-3-(methoxymethyl)phenyloxirane is approximately 152.19 g/mol. It is a colorless liquid at room temperature with a boiling point around 160°C and a melting point of -45°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Synthesis Methods

The synthesis of 2-3-(methoxymethyl)phenyloxirane can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 3-(methoxymethyl)phenylacetaldehyde with an oxidizing agent such as meta-chloroperoxybenzoic acid (mCPBA). This process results in the formation of the epoxide ring through intramolecular oxidation.

An alternative approach involves the ring-opening reaction of a suitable precursor followed by cyclization to form the epoxide. For instance, the reaction of 3-(methoxymethyl)phenylacetonitrile with an appropriate base can yield the desired product after subsequent treatment with an oxidizing agent.

Applications in Organic Synthesis

2-3-(Methoxymethyl)phenyloxirane finds extensive use as a building block in organic synthesis due to its high reactivity and functional group compatibility. The epoxide ring can undergo nucleophilic ring-opening reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This versatility makes it an ideal intermediate for constructing complex molecules with diverse functionalities.

In recent studies, researchers have explored the use of 2-3-(methoxymethyl)phenyloxirane in the synthesis of bioactive compounds. For example, a study published in the Journal of Organic Chemistry demonstrated that this compound can be used to synthesize novel antifungal agents by incorporating it into larger molecular frameworks. The resulting compounds exhibited potent antifungal activity against several pathogenic fungi.

Biological Activity and Therapeutic Potential

The biological activity of 2-3-(methoxymethyl)phenyloxirane has been a subject of interest in pharmaceutical research. Initial studies have shown that this compound possesses cytotoxic properties against certain cancer cell lines. A research team from the University of California reported that derivatives of 2-3-(methoxymethyl)phenyloxirane exhibited selective toxicity towards breast cancer cells while showing minimal effects on normal cells.

Furthermore, recent advancements in drug delivery systems have highlighted the potential of using epoxide derivatives like 2-3-(methoxymethyl)phenyloxirane as prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. By designing prodrugs based on 2-3-(methoxymethyl)phenyloxirane, researchers aim to improve drug efficacy and reduce side effects.

Safety Considerations and Handling strong>

In handling 2-3-(methoxymethyl)phenyloxirane strong>, it is essential to follow standard safety protocols for working with organic compounds. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn during handling to prevent skin contact and inhalation.

Care should be taken to avoid exposure to high temperatures or strong acids, which can cause decomposition or unwanted reactions. In case of accidental exposure or spillage, appropriate decontamination procedures should be followed as per local regulations.

Conclusion strong> p > < p >In summary ,< strong > 2 - 3 -( methoxymethyl ) phenyloxirane strong > ( CAS No . 1484336 - 22 - 2 ) is a multifaceted compound with significant potential in various scientific disciplines . Its unique chemical structure , reactivity , and biological properties make it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications , it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science . p > article > < / response >